Cas no 1502504-75-7 (2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine)

• Product Name: 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine
• CAS No: 1502504-75-7
• Molecular Formula: C₁₁H₁₄F₃N
• Molecular Weight: 217.230773448944
• CID: 6039694
• PubChem ID: 82614302

2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine Properties

Names and Identifiers

• EN300-6506651
• 1502504-75-7
• 2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine

• InChIKey： HAYWZWJIOVVDEY-UHFFFAOYSA-N
• Inchi： 1S/C11H14F3N/c1-8(7-15)10-4-2-3-9(5-10)6-11(12,13)14/h2-5,8H,6-7,15H2,1H3
• SMILES： FC(CC1=CC=CC(=C1)C(C)CN)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 217.10783394g/mol
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines